Cas no 322474-72-6 (Ethanone, 1-(7-chlorofuro[2,3-c]pyridin-5-yl)-)

Ethanone, 1-(7-chlorofuro[2,3-c]pyridin-5-yl)-, is a specialized organic compound featuring a fused furopyridine core with a chlorinated substituent and an acetyl functional group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the chloro and acetyl groups enhances its utility in cross-coupling reactions and further derivatization. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways. The compound is typically characterized by high purity and stability under standard handling conditions, facilitating its use in research and industrial applications requiring precise molecular modifications.

Ethanone, 1-(7-chlorofuro[2,3-c]pyridin-5-yl)- structure

322474-72-6 structure

Product Name:Ethanone, 1-(7-chlorofuro[2,3-c]pyridin-5-yl)-

CAS No:322474-72-6

MF:C₉H₆ClNO₂

MW:195.602441310883

CID:3938587

Update Time:2026-04-17

Ethanone, 1-(7-chlorofuro[2,3-c]pyridin-5-yl)- Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-(7-chlorofuro[2,3-c]pyridin-5-yl)-

Ethanone, 1-(7-chlorofuro[2,3-c]pyridin-5-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	BBV-39747886-1.0g	1-{7-chlorofuro[2,3-c]pyridin-5-yl}ethan-1-one	322474-72-6	95%	1.0g	$0.0	2023-01-11

Ethanone, 1-(7-chlorofuro[2,3-c]pyridin-5-yl)- Related Literature

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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

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Additional information on Ethanone, 1-(7-chlorofuro[2,3-c]pyridin-5-yl)-

Comprehensive Overview of Ethanone, 1-(7-chlorofuro[2,3-c]pyridin-5-yl)- (CAS No. 322474-72-6)

Ethanone, 1-(7-chlorofuro[2,3-c]pyridin-5-yl)- (CAS No. 322474-72-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique furopyridine backbone, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological pathways.

The 7-chlorofuro[2,3-c]pyridine moiety in this compound is a key feature that distinguishes it from other heterocyclic derivatives. Its molecular framework allows for versatile chemical modifications, enabling scientists to tailor its properties for specific applications. In recent years, the demand for such highly functionalized compounds has surged, driven by advancements in precision medicine and sustainable agriculture.

One of the most frequently asked questions about Ethanone, 1-(7-chlorofuro[2,3-c]pyridin-5-yl)- is its role in drug development. Studies suggest that this compound may serve as a building block for small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory and metabolic disorders. Its chloro-substituted structure enhances its binding affinity, making it a valuable tool for medicinal chemists.

Another area of interest is the compound's potential in agrochemical formulations. With the growing emphasis on eco-friendly pesticides, researchers are investigating whether Ethanone, 1-(7-chlorofuro[2,3-c]pyridin-5-yl)- can contribute to the development of safer and more effective crop protection agents. Its stability under various environmental conditions adds to its appeal.

From a synthetic chemistry perspective, the preparation of Ethanone, 1-(7-chlorofuro[2,3-c]pyridin-5-yl)- involves multi-step reactions, often requiring catalyzed cross-coupling techniques. Optimizing these processes is a hot topic in green chemistry, as scientists strive to reduce waste and improve yields. The compound's CAS No. 322474-72-6 serves as a critical identifier for sourcing and regulatory compliance.

In the context of material science, this compound's aromatic and electron-rich nature makes it a candidate for designing organic semiconductors. With the rise of flexible electronics and optoelectronic devices, such derivatives are being explored for their charge transport properties. This aligns with the broader trend of sustainable technology innovation.

For those searching "buy 322474-72-6" or "Ethanone, 1-(7-chlorofuro[2,3-c]pyridin-5-yl)- supplier," it's essential to note that the compound is typically available through specialized chemical distributors catering to research institutions. Quality control and analytical certification (e.g., HPLC, NMR) are crucial factors when procuring this material.

In summary, Ethanone, 1-(7-chlorofuro[2,3-c]pyridin-5-yl)- represents a fascinating intersection of chemistry and applied sciences. Its versatility underscores its relevance in addressing contemporary challenges in healthcare, agriculture, and technology. As research progresses, this compound is likely to remain a focal point for innovation.